Cas no 2138158-47-9 (4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide)

4-(4-Amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide is a specialized organic compound featuring an imidazole core with an amino substituent and a dimethylbutanamide side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and biochemical research, particularly as an intermediate in the synthesis of heterocyclic compounds. The presence of both amino and amide functional groups enhances its versatility in nucleophilic and condensation reactions. Its well-defined molecular architecture ensures consistent performance in synthetic applications, while the dimethylbutanamide moiety may improve solubility in organic solvents. This compound is of interest for medicinal chemistry due to its potential role in developing biologically active molecules, particularly those targeting imidazole-related pathways.
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide structure
2138158-47-9 structure
Product Name:4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
CAS No:2138158-47-9
MF:C9H16N4O
MW:196.249541282654
MDL:MFCD31473425
CID:5609989
PubChem ID:165854053
Update Time:2025-11-05

4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
    • 2138158-47-9
    • EN300-804873
    • MDL: MFCD31473425
    • Inchi: 1S/C9H16N4O/c1-12(2)9(14)4-3-5-13-6-8(10)11-7-13/h6-7H,3-5,10H2,1-2H3
    • InChI Key: VQMCNZLHCGRVHW-UHFFFAOYSA-N
    • SMILES: O=C(CCCN1C=NC(=C1)N)N(C)C

Computed Properties

  • Exact Mass: 196.13241115g/mol
  • Monoisotopic Mass: 196.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 64.2Ų

4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804873-1g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9
1g
$842.0 2023-09-02
Enamine
EN300-804873-5g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9
5g
$2443.0 2023-09-02
Enamine
EN300-804873-10g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9
10g
$3622.0 2023-09-02
Enamine
EN300-804873-0.05g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
0.05g
$707.0 2025-02-21
Enamine
EN300-804873-0.1g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
0.1g
$741.0 2025-02-21
Enamine
EN300-804873-0.25g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
0.25g
$774.0 2025-02-21
Enamine
EN300-804873-0.5g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
0.5g
$809.0 2025-02-21
Enamine
EN300-804873-1.0g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
1.0g
$842.0 2025-02-21
Enamine
EN300-804873-2.5g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
2.5g
$1650.0 2025-02-21
Enamine
EN300-804873-5.0g
4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide
2138158-47-9 95.0%
5.0g
$2443.0 2025-02-21

Additional information on 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide

Research Brief on 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide (CAS: 2138158-47-9): Recent Advances and Applications

The compound 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide (CAS: 2138158-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and dimethylbutanamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and immune response regulation. The compound's structural features make it an attractive candidate for drug development, with several research groups exploring its pharmacokinetics and pharmacodynamics.

One of the most notable findings in recent literature pertains to the compound's interaction with adenosine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide exhibits selective binding affinity for the A2A adenosine receptor subtype. This receptor is known to play a crucial role in modulating inflammatory responses, suggesting potential applications in autoimmune disorders and inflammatory diseases. The study reported an IC50 value of 0.8 μM for A2A receptor binding, with minimal off-target effects on other adenosine receptor subtypes.

Further investigations into the compound's mechanism of action have revealed its ability to influence intracellular signaling cascades. Research conducted at the University of California, San Francisco, showed that 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These effects were observed at concentrations as low as 1 μM, with no significant cytotoxicity reported up to 100 μM. The study, published in ACS Chemical Biology, suggests that the compound may act through a novel pathway distinct from traditional anti-inflammatory agents.

From a chemical synthesis perspective, recent advancements have improved the scalability and purity of 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide production. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that achieves >98% purity with a 75% overall yield, representing a significant improvement over previous methods. This development is particularly important for potential clinical translation, as it addresses previous challenges in large-scale production and purification of the compound.

In the context of drug delivery, researchers have explored various formulations of 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide to enhance its bioavailability. A recent study in the International Journal of Pharmaceutics reported successful development of a nanoparticle-encapsulated form of the compound, which demonstrated improved stability and sustained release properties in in vitro models. The nanoparticle formulation showed a 3-fold increase in plasma half-life compared to the free compound in rodent pharmacokinetic studies.

Looking forward, several clinical trials are being planned to evaluate the therapeutic potential of 4-(4-amino-1H-imidazol-1-yl)-N,N-dimethylbutanamide in human subjects. Phase I safety studies are expected to commence in late 2024, focusing initially on its application in rheumatoid arthritis. The compound's unique pharmacological profile and recent preclinical successes position it as a promising candidate for the development of next-generation immunomodulatory therapies.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.